75-62-7

Bromotrichloromethane

In Stock

• CAS RN:
• 75-62-7

• Formula:
• CBrCl3

• InChI:
• InChI=1S/CBrCl3/c2-1(3,4)5

• InChIKey:
• XNNQFQFUQLJSQT-UHFFFAOYSA-N

• A potent liver poison. In rats, bromotrichloromethane produces about three times the degree of liver microsomal lipid peroxidation as does carbon tetrachloride.

Naphthalene-1-d

In Stock

• CAS RN:
• 875-62-7

• Formula:
• C10H8

• InChI:
• InChI=1S/C10H8/c1-2-6-10-8-4-3-7-9(10)5-1/h1-8H/i5D

• InChIKey:
• UFWIBTONFRDIAS-UICOGKGYSA-N

• Naphthalene-1-d is a useful research compound. Its molecular formula is C10H8 and its molecular weight is 129.18 g/mol. The purity is usually 95%.

(3,3,3-Trifluoropropyl)methyldichlorosilane

In Stock

• CAS RN:
• 675-62-7

• Formula:
• C4H7Cl2F3Si

• InChI:
• InChI=1S/C4H7Cl2F3Si/c1-10(5,6)3-2-4(7,8)9/h2-3H2,1H3

• InChIKey:
• OHABWQNEJUUFAV-UHFFFAOYSA-N

• (3,3,3-Trifluoropropyl)methyldichlorosilane, also known as (3,3,3-Trifluoropropyl)methyldichlorosilane, is a useful research compound. Its molecular formula is C4H7Cl2F3Si and its molecular weight is 211.08 g/mol. The purity is usually 95%.

ethyl 2-(3,5-dioxo-2H-1,2,4-triazin-6-yl)acetate

• CAS RN:
• 63275-62-7

• Formula:
• C7H9N3O4

• InChI:
• InChI=1S/C7H9N3O4/c1-2-14-5(11)3-4-6(12)8-7(13)10-9-4/h2-3H2,1H3,(H2,8,10,12,13)

• InChIKey:
• KKDVVHQHEPCMRN-UHFFFAOYSA-N

• Ethyl 2-(3,5-dioxo-2H-1,2,4-triazin-6-yl)acetate is a useful research compound. Its molecular formula is C7H9N3O4 and its molecular weight is 199.16g/mol. The purity is usually 95%.

Noroxyclothepin

• CAS RN:
• 34775-62-7

• Formula:
• C20H23ClN2OS

• InChI:
• InChI=1S/C20H23ClN2OS/c21-16-5-6-20-17(14-16)18(13-15-3-1-2-4-19(15)25-20)23-9-7-22(8-10-23)11-12-24/h1-6,14,18,24H,7-13H2

• InChIKey:
• PVUHXHTYYBAJFF-UHFFFAOYSA-N

• Noroxyclothepin, also known as Noroxyclothepin, is a useful research compound. Its molecular formula is C20H23ClN2OS and its molecular weight is 374.9 g/mol. The purity is usually 95%.

4-(2-Hydroxyethyl)thiomorpholine 1,1-Dioxide

In Stock

• CAS RN:
• 26475-62-7

• Formula:
• C6H13NO3S

• InChI:
• InChI=1S/C6H13NO3S/c8-4-1-7-2-5-11(9,10)6-3-7/h8H,1-6H2

• InChIKey:
• GILLKIJFJOBJCD-UHFFFAOYSA-N

• 4-(2-Hydroxyethyl)thiomorpholine 1,1-Dioxide is a useful research compound. Its molecular formula is C6H13NO3S and its molecular weight is 179.24 g/mol. The purity is usually 95%.

N-Decyl-D-gluconamide

Usually In Stock

• CAS RN:
• 18375-62-7

• Formula:
• C16H33NO6

• InChI:
• InChI=1S/C16H33NO6/c1-2-3-4-5-6-7-8-9-10-17-16(23)15(22)14(21)13(20)12(19)11-18/h12-15,18-22H,2-11H2,1H3,(H,17,23)/t12-,13-,14+,15-/m1/s1

• InChIKey:
• REISOHCMNXKYLD-APIJFGDWSA-N

• N-Decyl-D-gluconamide is a useful research compound. Its molecular formula is C16H33NO6 and its molecular weight is 335.44 g/mol. The purity is usually 95%.

Asperlactone

In Stock

• CAS RN:
• 76375-62-7

• Formula:
• C9H12O4

• InChI:
• InChI=1S/C9H12O4/c1-4(10)7-3-6(9(11)13-7)8-5(2)12-8/h3-5,7-8,10H,1-2H3/t4-,5-,7+,8+/m0/s1

• InChIKey:
• VMLNPJDEXLLCQG-DGCAKLBHSA-N

• Asperlactone is a nematicidal, insecticidal, antibacterial, and antifungal polyketide metabolite produced from A. westerdijkiae.
  

2,4,6-Tris(bromomethyl)benzene-1,3,5-tricarbonitrile

• CAS RN:
• 356775-62-7

• Formula:
• C12H6Br3N3

• InChI:
• InChI=1S/C12H6Br3N3/c13-1-7-10(4-16)8(2-14)12(6-18)9(3-15)11(7)5-17/h1-3H2

• InChIKey:
• BTNCLAHFCNNXNM-UHFFFAOYSA-N

• 2,4,6-Tris(bromomethyl)benzene-1,3,5-tricarbonitrile is a useful research compound. Its molecular formula is C12H6Br3N3 and its molecular weight is 431.91 g/mol. The purity is usually 95%.

tert-Butyl ((1H-indol-5-yl)methyl)carbamate

Usually In Stock

• CAS RN:
• 267875-62-7

• Formula:
• C14H18N2O2

• InChI:
• InChI=1S/C14H18N2O2/c1-14(2,3)18-13(17)16-9-10-4-5-12-11(8-10)6-7-15-12/h4-8,15H,9H2,1-3H3,(H,16,17)

• InChIKey:
• KXLKVGMKXJWVMZ-UHFFFAOYSA-N

• Tert-Butyl ((1H-indol-5-yl)methyl)carbamate is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.3 g/mol. The purity is usually 95%.

2'-Carboethoxy-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-62-7

• Formula:
• C19H20O4

• InChI:
• InChI=1S/C19H20O4/c1-3-23-19(21)17-7-5-4-6-16(17)18(20)13-10-14-8-11-15(22-2)12-9-14/h4-9,11-12H,3,10,13H2,1-2H3

• InChIKey:
• KXZASPJIXIYLGV-UHFFFAOYSA-N

• 2'-Carboethoxy-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C19H20O4 and its molecular weight is 312.4 g/mol. The purity is usually 95%.

3-[[(E)-3-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoic acid

Usually In Stock

• CAS RN:
• 380475-62-7

• Formula:
• C25H19ClN2O5

• InChI:
• InChI=1S/C25H19ClN2O5/c1-32-23-12-17(7-10-22(23)33-15-16-5-8-20(26)9-6-16)11-19(14-27)24(29)28-21-4-2-3-18(13-21)25(30)31/h2-13H,15H2,1H3,(H,28,29)(H,30,31)/b19-11+

• InChIKey:
• LRGZDVZRQLEOKY-UHFFFAOYSA-N

• 3-[[(E)-3-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoic acid is a useful research compound. Its molecular formula is C25H19ClN2O5 and its molecular weight is 462.89. The purity is usually 95%.

1-(3,4-Dimethoxyphenyl)sulfonyl-2-[2-(2-methoxyphenyl)ethyl]guanidine

In Stock

• CAS RN:
• 869075-62-7

• Formula:
• C18H23N3O5S

• InChI:
• InChI=1S/C18H23N3O5S/c1-24-15-7-5-4-6-13(15)10-11-20-18(19)21-27(22,23)14-8-9-16(25-2)17(12-14)26-3/h4-9,12H,10-11H2,1-3H3,(H3,19,20,21)

• InChIKey:
• UVRIQYOYJJDTLP-UHFFFAOYSA-N

• 1-(3,4-Dimethoxyphenyl)sulfonyl-2-[2-(2-methoxyphenyl)ethyl]guanidine is a useful research compound. Its molecular formula is C18H23N3O5S and its molecular weight is 393.46. The purity is usually 95%.

Isopropyl 2-[(cyclobutylcarbonyl)amino]-4-methyl-5-(2-toluidinocarbonyl)thiophene-3-carboxylate

In Stock

• CAS RN:
• 495375-62-7

• Formula:
• C22H26N2O4S

• InChI:
• InChI=1S/C22H26N2O4S/c1-12(2)28-22(27)17-14(4)18(20(26)23-16-11-6-5-8-13(16)3)29-21(17)24-19(25)15-9-7-10-15/h5-6,8,11-12,15H,7,9-10H2,1-4H3,(H,23,26)(H,24,25)

• InChIKey:
• OINSRYZAMXQRSC-UHFFFAOYSA-N

• Isopropyl 2-[(cyclobutylcarbonyl)amino]-4-methyl-5-(2-toluidinocarbonyl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C22H26N2O4S and its molecular weight is 414.5g/mol. The purity is usually 95%.

Imidazo[1,2-a]pyridin-6-ol

In Stock

• CAS RN:
• 885275-62-7

• Formula:
• C7H6N2O

• InChI:
• InChI=1S/C7H6N2O/c10-6-1-2-7-8-3-4-9(7)5-6/h1-5,10H

• InChIKey:
• YEEIQZOHERKVAK-UHFFFAOYSA-N

• Imidazo[1,2-a]pyridin-6-ol is a useful research compound. Its molecular formula is C7H6N2O and its molecular weight is 134.14 g/mol. The purity is usually 95%.

1-[3-(3,4-Dichlorophenyl)-3-[2-(1-methyl-4-phenylpiperidin-1-ium-1-yl)ethyl]piperidin-1-yl]-2-(3-propan-2-yloxyphenyl)ethanone

• CAS RN:
• 738575-62-7

• Formula:
• C36H45Cl2N2O2+

• InChI:
• InChI=1S/C36H45Cl2N2O2/c1-27(2)42-32-12-7-9-28(23-32)24-35(41)39-19-8-17-36(26-39,31-13-14-33(37)34(38)25-31)18-22-40(3)20-15-30(16-21-40)29-10-5-4-6-11-29/h4-7,9-14,23,25,27,30H,8,15-22,24,26H2,1-3H3/q+1

• InChIKey:
• QRSSYNAUQYYMPH-UHFFFAOYSA-N

• YM49598 is a novel non-peptide tachykinin receptor antagonist. YM49598 exhibited high binding affinities at NK(2) (pK(i) = 9.94 +/- 0.03) and NK(1) (pK(i) = 9.09 +/- 0.02) receptors, respectively. YM-49598 was almost inactive but produced a potent inhibition (IC(50) = 11 +/- 7 microg x kg(-1)) of the contraction of the rat urinary bladder induced by challenge with the NK(1)-selective receptor agonist [Sar9,Met(O(2))11]substance P sulphone (0.3 microg x kg(-1)).

2-((1-allyl-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide

In Stock

• CAS RN:
• 1234875-62-7

• Formula:
• C17H20N4O3S

• InChI:
• InChI=1S/C17H20N4O3S/c1-4-8-20-15(13-6-5-7-14(9-13)21(23)24)10-18-17(20)25-11-16(22)19-12(2)3/h4-7,9-10,12H,1,8,11H2,2-3H3,(H,19,22)

• InChIKey:
• FTFNRKNWEHDVTI-UHFFFAOYSA-N

• 2-((1-allyl-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide is a useful research compound. Its molecular formula is C17H20N4O3S and its molecular weight is 360.43. The purity is usually 95%.

N-[(2,5-dimethoxyphenyl)methyl]-N-(1-methyl-1H-pyrazol-4-yl)but-2-ynamide

Usually In Stock

• CAS RN:
• 2094175-62-7

• Formula:
• C17H19N3O3

• InChI:
• InChI=1S/C17H19N3O3/c1-5-6-17(21)20(14-10-18-19(2)12-14)11-13-9-15(22-3)7-8-16(13)23-4/h7-10,12H,11H2,1-4H3

• InChIKey:
• MLVVFGLZUMPNAF-UHFFFAOYSA-N

• N-[(2,5-dimethoxyphenyl)methyl]-N-(1-methyl-1H-pyrazol-4-yl)but-2-ynamide is a useful research compound. Its molecular formula is C17H19N3O3 and its molecular weight is 313.357. The purity is usually 95%.

4,4-Difluoro-1-(2-fluorophenyl)sulfonylpiperidine

Usually In Stock

• CAS RN:
• 2324675-62-7

• Formula:
• C11H12F3NO2S

• InChI:
• InChI=1S/C11H12F3NO2S/c12-9-3-1-2-4-10(9)18(16,17)15-7-5-11(13,14)6-8-15/h1-4H,5-8H2

• InChIKey:
• WPTTVRHFMOXWKB-UHFFFAOYSA-N

• 4,4-Difluoro-1-(2-fluorophenyl)sulfonylpiperidine is a useful research compound. Its molecular formula is C11H12F3NO2S and its molecular weight is 279.28. The purity is usually 95%.

2-Methyl-4-[[1-(pyridin-4-ylmethyl)piperidin-4-yl]methoxy]pyridine

Usually In Stock

• CAS RN:
• 2379975-62-7

• Formula:
• C18H23N3O

• InChI:
• InChI=1S/C18H23N3O/c1-15-12-18(4-9-20-15)22-14-17-5-10-21(11-6-17)13-16-2-7-19-8-3-16/h2-4,7-9,12,17H,5-6,10-11,13-14H2,1H3

• InChIKey:
• KLUKJPSQCGGKIK-UHFFFAOYSA-N

• 2-Methyl-4-[[1-(pyridin-4-ylmethyl)piperidin-4-yl]methoxy]pyridine is a useful research compound. Its molecular formula is C18H23N3O and its molecular weight is 297.402. The purity is usually 95%.

5-(2,2-difluoroethoxy)-N'-hydroxypyrazine-2-carboximidamide

Usually In Stock

• CAS RN:
• 1564175-62-7

• Formula:
• C7H8F2N4O2

• InChI:
• InChI=1S/C7H8F2N4O2/c8-5(9)3-15-6-2-11-4(1-12-6)7(10)13-14/h1-2,5,14H,3H2,(H2,10,13)

• InChIKey:
• RXLCJXVTHOWXPO-UHFFFAOYSA-N

• 5-(2,2-difluoroethoxy)-N'-hydroxypyrazine-2-carboximidamide is a useful research compound. Its molecular formula is C7H8F2N4O2 and its molecular weight is 218.16 g/mol. The purity is usually 95%.